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Compound of Interest

Compound Name:
2-Morpholinecarboxamide

hydrochloride

CAS No.: 1185296-76-7

Cat. No.: B1421197

Get Quote

Executive Summary
2-Morpholinecarboxamide hydrochloride (CAS: 1185296-76-7) is a critical heterocyclic

building block in modern drug discovery, particularly within the fields of kinase inhibition

(PI3K/mTOR pathways) and fragment-based drug design (FBDD). Distinguished by its ability to

modulate physicochemical properties—specifically aqueous solubility and metabolic stability—

this scaffold serves as a hydrophilic vector in lead optimization.

This guide provides a comprehensive technical analysis of the compound, detailing its

synthesis, physicochemical profile, and application in high-value medicinal chemistry

workflows.

Part 1: Chemical Identity & Physicochemical
Profile[1]
Structural Analysis
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The compound consists of a saturated morpholine ring functionalized with a primary

carboxamide group at the C2 position. The hydrochloride salt form ensures high water solubility

and crystallinity, facilitating handling and purification.

Property Data

IUPAC Name Morpholine-2-carboxamide hydrochloride

CAS Number
1185296-76-7 (Racemic); 1439373-55-3

(Related (S)-Acid precursor)

Molecular Formula C₅H₁₀N₂O₂[1] · HCl

Molecular Weight 166.61 g/mol

Appearance White to off-white crystalline solid

Solubility
Highly soluble in Water, DMSO, Methanol;

Insoluble in Et₂O, Hexanes

Hygroscopicity High (Requires desiccation)

pKa (Calc) ~8.4 (Morpholine N), ~15 (Amide N)

Stereochemical Considerations
While often supplied as a racemate, the biological activity of morpholine-2-carboxamide

derivatives is frequently stereodependent. The (S)-enantiomer is commonly preferred in kinase

inhibitor design to match the spatial constraints of the ATP-binding pocket.

Part 2: Synthetic Methodologies
Retrosynthetic Analysis & Workflow
The most robust synthetic route utilizes N-protected morpholine-2-carboxylic acid precursors.

The tert-butyloxycarbonyl (Boc) group is preferred for its stability during amidation and facile

removal under acidic conditions.

N-Boc-Morpholine-2-carboxylic Acid Activation
(Mixed Anhydride/Active Ester)

iBuOCOCl, NMM
or HATU Amidation

(NH3 source)
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(HCl/Dioxane)
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Figure 1: Standard synthetic workflow for 2-Morpholinecarboxamide HCl from N-Boc

precursors.

Detailed Experimental Protocol
Objective: Synthesis of 2-Morpholinecarboxamide HCl from 4-(tert-butoxycarbonyl)morpholine-

2-carboxylic acid.

Step 1: Amide Coupling

Dissolution: Dissolve 4-(tert-butoxycarbonyl)morpholine-2-carboxylic acid (1.0 eq) in

anhydrous DMF (0.2 M).

Activation: Add HATU (1.2 eq) and DIPEA (2.5 eq). Stir at 0°C for 15 minutes.

Amidation: Add Ammonium Chloride (NH₄Cl, 2.0 eq) or purge with Ammonia gas.

Reaction: Allow to warm to Room Temperature (RT) and stir for 16 hours. Monitor by

TLC/LC-MS.

Workup: Dilute with EtOAc, wash with 5% LiCl (aq), sat. NaHCO₃, and Brine. Dry over

Na₂SO₄ and concentrate.

Step 2: Deprotection & Salt Formation

Solubilization: Dissolve the crude N-Boc amide intermediate in minimal 1,4-Dioxane or

MeOH.

Acidolysis: Add 4M HCl in Dioxane (5.0 eq) dropwise at 0°C.

Precipitation: Stir at RT for 2-4 hours. The product typically precipitates as a white solid.

Isolation: Filter the solid under inert atmosphere (N₂). Wash with cold Et₂O to remove

residual HCl/Dioxane.

Drying: Dry under high vacuum ( < 1 mbar) over P₂O₅ due to hygroscopicity.
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Part 3: Applications in Drug Discovery[3]
The "Morpholine Effect" in Medicinal Chemistry
The incorporation of 2-morpholinecarboxamide serves three primary functions in lead

optimization:

Solubility Enhancement: The ether oxygen reduces lipophilicity (LogP) compared to

piperidine/cyclohexane analogs, while the protonated amine (at physiological pH) and

primary amide form strong hydrogen bond networks with water.

Metabolic Stability: The electron-withdrawing effect of the oxygen atom deactivates the ring

toward oxidative metabolism (CYP450) compared to piperazines.

Vector Positioning: The C2-carboxamide provides a specific vector for hydrogen bonding

interactions within the hinge region of kinase enzymes.

Strategic Utility in FBDD
In Fragment-Based Drug Discovery, this molecule acts as a high-quality fragment lead.
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Figure 2: Strategic utility of the morpholine scaffold in modulating drug-like properties.
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Part 4: Quality Control & Analytics
NMR Interpretation
Verification of the C2-substitution and salt formation is critical.

¹H NMR (400 MHz, DMSO-d₆):

δ ~9.0-9.5 ppm (br s, 2H): Ammonium protons (NH₂⁺), confirms HCl salt.

δ ~7.5 & 7.1 ppm (s, 1H each): Amide protons (-CONH₂). Distinct separation indicates

restricted rotation or H-bonding.

δ ~4.0-4.2 ppm (dd, 1H): The chiral center proton (H2). Shifted downfield due to the

electron-withdrawing carboxamide.

δ ~3.0-3.9 ppm (m, 6H): Morpholine ring protons.

Handling & Storage
Hygroscopy: The HCl salt is extremely hygroscopic. It must be stored in a desiccator or

under inert gas (Argon/Nitrogen).

Stability: Stable at -20°C for >2 years if kept dry. Aqueous solutions should be prepared fresh

or frozen.
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Chemical Properties & Safety: PubChem Compound Summary for CID 1185296-76-7 (2-

Morpholinecarboxamide HCl).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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